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Compound of Interest

Compound Name: Inuviscolide

Cat. No.: B1200487 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of investigational compounds like Inuviscolide are paramount for ensuring laboratory

safety and environmental protection. This document provides essential guidance on the safe

disposal of Inuviscolide, a sesquiterpene lactone with noted anti-inflammatory and cytotoxic

properties.[1][2][3] Due to the absence of a specific Safety Data Sheet (SDS), these

procedures are based on the known chemical class and biological activity of the compound and

should be supplemented by institutional and local regulations.

I. Understanding the Hazard Profile of Inuviscolide
Inuviscolide is a naturally derived sesquiterpene lactone isolated from plants of the Inula

genus.[1] While comprehensive hazard data is not readily available, its classification as a

sesquiterpene lactone and its demonstrated cytotoxic and anti-inflammatory activities warrant a

cautious approach to its handling and disposal.[2][3][4][5] Compounds with cytotoxic properties

should be treated as potentially hazardous.

Key Chemical and Physical Properties:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1200487?utm_src=pdf-interest
https://www.benchchem.com/product/b1200487?utm_src=pdf-body
https://www.benchchem.com/product/b1200487?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Inuviscolide
https://www.researchgate.net/figure/Fig-1-Chemical-structure-of-Inuviscolide-and-Tomentosin_fig1_228678976
https://www.mdpi.com/2227-9059/10/11/2739
https://www.benchchem.com/product/b1200487?utm_src=pdf-body
https://www.benchchem.com/product/b1200487?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Inuviscolide
https://www.researchgate.net/figure/Fig-1-Chemical-structure-of-Inuviscolide-and-Tomentosin_fig1_228678976
https://www.mdpi.com/2227-9059/10/11/2739
https://www.researchgate.net/publication/6340736_Inhibition_of_pro-inflammatory_enzymes_by_inuviscolide_a_sesquiterpene_lactone_from_Inula_viscosa
https://pubmed.ncbi.nlm.nih.gov/17490829/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200487?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C15H20O3

Molecular Weight 248.32 g/mol [1][6]

Appearance Solid (assumed)

Solubility
Information not readily available, but likely

soluble in organic solvents.

II. Step-by-Step Disposal Procedures
The following procedures provide a general framework for the safe disposal of Inuviscolide
waste in a laboratory setting. Always consult your institution's Environmental Health and Safety

(EHS) department for specific guidance and to ensure compliance with all applicable

regulations.

Step 1: Waste Segregation

Proper segregation of waste at the point of generation is critical. Inuviscolide waste should be

categorized as follows:

Unused or Expired Pure Inuviscolide: The original solid compound.

Contaminated Solutions: Any solutions containing Inuviscolide, including residual amounts

in experimental containers. This includes solutions in organic solvents (e.g., DMSO, ethanol)

or aqueous buffers.

Contaminated Labware and Personal Protective Equipment (PPE): All disposable items that

have come into direct contact with Inuviscolide. This includes, but is not limited to:

Pipette tips

Gloves

Wipes and bench paper

Vials and tubes
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Syringes and needles

Step 2: Waste Collection and Containment

Solid Waste (Pure Compound and Contaminated Labware):

Collect in a dedicated, clearly labeled, leak-proof hazardous waste container.

The container should be made of a material compatible with the chemicals used.

Label the container with "Hazardous Waste," the name "Inuviscolide," and any other

components of the waste stream.

Liquid Waste (Contaminated Solutions):

Collect in a dedicated, clearly labeled, leak-proof, and shatter-resistant hazardous waste

container.

Ensure the container is compatible with the solvent used (e.g., a glass container for

organic solvents).

Do not mix incompatible waste streams.

Label the container with "Hazardous Waste," the names of all chemical constituents (e.g.,

"Inuviscolide in DMSO"), and their approximate concentrations.

Step 3: Decontamination of Non-Disposable Items

For reusable labware (e.g., glassware, spatulas), a thorough decontamination procedure is

necessary:

Initial Rinse: Rinse the item with a suitable solvent that is known to dissolve Inuviscolide.

Collect this rinse as hazardous liquid waste.

Wash: Wash the item with an appropriate laboratory detergent and water.

Final Rinse: Rinse thoroughly with purified water.
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Step 4: Final Disposal

All collected hazardous waste containers must be sealed and stored in a designated satellite

accumulation area until they are collected by your institution's EHS personnel for final

disposal via incineration or other approved methods.

Never dispose of Inuviscolide or its contaminated materials down the drain or in the regular

trash.

III. Experimental Workflow and Disposal Logic
The following diagram illustrates the decision-making process for the proper disposal of

Inuviscolide waste generated during a typical laboratory workflow.
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Caption: Inuviscolide Experimental and Disposal Workflow.
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This guide is intended to provide a foundation for the safe handling and disposal of

Inuviscolide. Always prioritize safety and adhere to the specific protocols established by your

institution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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